1,3,2-Dioxaborolane, 2-[5-fluoro-4-(phenylmethoxy)-2-(2,2,2-trifluoroethyl)phenyl]-4,4,5,5-tetramethyl-

• Molecular Formula: C21H23BF4O3
• Molecular Weight: 410.2 g/mol
• IUPAC Name: 2-[5-fluoro-4-phenylmethoxy-2-(2,2,2-trifluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C21H23BF4O3/c1-19(2)20(3,4)29-22(28-19)16-11-17(23)18(10-15(16)12-21(24,25)26)27-13-14-8-6-5-7-9-14/h5-11H,12-13H2,1-4H3
• InChI Key: IAVJNCDPUYGMQY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2CC(F)(F)F)OCC3=CC=CC=C3)F

Description

The compound 1,3,2-Dioxaborolane, 2-[5-fluoro-4-(phenylmethoxy)-2-(2,2,2-trifluoroethyl)phenyl]-4,4,5,5-tetramethyl- features a 1,3,2-dioxaborolane core (a pinacol boronate ester) substituted with a highly functionalized aryl group. Key structural attributes include:

• Electron-withdrawing groups: A 5-fluoro substituent and a 2-(2,2,2-trifluoroethyl) group, which enhance electrophilicity at the boron center.
• Benzyloxy protection: A 4-(phenylmethoxy) group, commonly used to stabilize boronate esters during synthetic workflows .
• Steric bulk: The 4,4,5,5-tetramethyl dioxaborolane ring provides steric protection, improving stability and modulating reactivity in cross-coupling reactions .

This compound is likely designed for applications in medicinal chemistry (e.g., Suzuki-Miyaura couplings to introduce fluorinated aryl motifs) or materials science, leveraging its fluorinated and electron-deficient structure.

Preparation Methods

Key Reaction Conditions (Hypothetical):

Component	Example from Literature	Application to Target Compound
Catalyst	Pd(PPh₃)₄ or Pd(OAc)₂	Pd(PPh₃)₄ for Suzuki coupling
Base	K₂CO₃ or Na₂CO₃	Na₂CO₃ for deprotonation
Solvent	Toluene/EtOH or dioxane	Toluene/EtOH (2:1)
Temperature	80–100°C	80°C for 4–6 hours
Yield	70–93%	Estimated 60–85%

Esterification with Pinacol

The boronic acid is then esterified with pinacol (2,3-dimethyl-2,3-butanediol) under acidic conditions to form the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane core. This step is critical for stabilizing the boronate ester.

General Procedure:

• Reactants : Boronic acid precursor, pinacol, acid catalyst (e.g., AcCl or p-TsOH).
• Conditions :
  • Solvent : Dichloromethane or benzene/Et₂O.
  • Catalyst : Acetyl chloride or p-toluenesulfonic acid.
  • Time : 12–24 hours at room temperature.

Example from Literature:

Compound	Yield	Conditions	Source
2-(Diiodomethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	37%	MgSO₄, pinacol, CH₂Cl₂, 16 hr
4,4,4′,4′-Tetramethyl-2,2′-bi(1,3,2-dioxaborolane)	37%	AcCl, pinacol, CH(OMe)₃, RT

Critical Considerations

Substituent Effects

• Fluorine and Trifluoroethyl Groups : Electron-withdrawing substituents may enhance the electrophilicity of the boron center but could also require milder conditions to avoid decomposition.
• Phenylmethoxy Group : Steric hindrance may slow esterification kinetics, necessitating prolonged reaction times or higher temperatures.

Catalyst Optimization

Palladium catalysts like Pd(PPh₃)₄ or Pd(OAc)₂ are preferred for borylation. For esterification, AcCl or p-TsOH is effective, as demonstrated in analogous syntheses.

Hypothetical Reaction Pathway

• Step 1 : Synthesize 5-fluoro-4-(phenylmethoxy)-2-(2,2,2-trifluoroethyl)phenyl boronic acid via Suzuki coupling of the corresponding bromide with B₂pin₂.
• Step 2 : Esterify the boronic acid with pinacol using AcCl in dichloromethane to yield the dioxaborolane.

Challenges and Solutions

Challenge	Solution
Low Solubility	Use polar aprotic solvents (dioxane).
Competitive Side Reactions	Use inert atmosphere (N₂/Ar).
Steric Hindrance	Optimize catalyst loading or solvent.

Chemical Reactions Analysis

Types of Reactions

1,3,2-Dioxaborolane, 2-[5-fluoro-4-(phenylmethoxy)-2-(2,2,2-trifluoroethyl)phenyl]-4,4,5,5-tetramethyl- undergoes various types of chemical reactions, including:

Oxidation: The boron center can be oxidized to form boronic acids or borate esters.

Reduction: The compound can be reduced to form borohydrides.

Substitution: The phenyl and trifluoroethyl groups can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and halogenating agents for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions include boronic acids, borate esters, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

1,3,2-Dioxaborolane, 2-[5-fluoro-4-(phenylmethoxy)-2-(2,2,2-trifluoroethyl)phenyl]-4,4,5,5-tetramethyl- has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis, particularly in the formation of carbon-boron bonds.

Biology: Employed in the development of boron-containing drugs and as a tool for studying enzyme mechanisms.

Medicine: Investigated for its potential use in boron neutron capture therapy (BNCT) for cancer treatment.

Industry: Utilized in the production of advanced materials, such as polymers and electronic components.

Mechanism of Action

The mechanism of action of 1,3,2-Dioxaborolane, 2-[5-fluoro-4-(phenylmethoxy)-2-(2,2,2-trifluoroethyl)phenyl]-4,4,5,5-tetramethyl- involves the interaction of the boron center with various molecular targets. The boron atom can form reversible covalent bonds with nucleophiles, such as hydroxyl or amino groups, making it useful in enzyme inhibition and drug design. The compound’s fluorinated groups enhance its stability and bioavailability, allowing it to effectively reach and interact with its molecular targets.

Comparison with Similar Compounds

Benzyloxy-Substituted Boronate Esters

Compound	Substituents	Molecular Weight	Key Applications	Reference
Target Compound	5-Fluoro, 4-(phenylmethoxy), 2-(2,2,2-trifluoroethyl)	328.19 g/mol	Potential drug intermediates, C–C coupling
2-Benzyloxy-6-cyanophenyl-dioxaborolane (4a)	2-Benzyloxy, 6-cyano	327.18 g/mol	Suzuki couplings for amidine synthesis
4-Benzyloxy-2-cyanophenyl-dioxaborolane (4b)	4-Benzyloxy, 2-cyano	327.18 g/mol	Same as above
2-[3-[(2-Fluorophenyl)methoxy]phenyl]-...	3-(2-Fluorobenzyloxy)	328.19 g/mol	Fluorinated drug precursors

Key Differences :

• The target compound’s trifluoroethyl group increases lipophilicity and metabolic stability compared to cyanophenyl derivatives .
• Fluorine placement (5-position vs. 2-fluorobenzyloxy in ) alters electronic effects: the 5-fluoro group may direct electrophilic substitution, while benzyloxy groups stabilize boronate esters during synthesis.

Fluorinated Boronate Esters

Compound	Substituents	Molecular Weight	Applications	Reference
Target Compound	5-Fluoro, 2-(2,2,2-trifluoroethyl)	328.19 g/mol	High-value fluorinated intermediates
2-(4-Fluorobenzyl)-dioxaborolane	4-Fluorobenzyl	236.09 g/mol	Cross-coupling reactions
2-(3-Methylsulfonylphenyl)-dioxaborolane	3-Methylsulfonyl	294.14 g/mol	USP7 enzyme inhibitors (e.g., USP7-IN-1)

Key Differences :

• Methylsulfonyl groups (e.g., ) enhance solubility in polar solvents, whereas trifluoroethyl may improve membrane permeability in bioactive molecules.

Bulky Aryl-Substituted Boronate Esters

Compound	Substituents	Molecular Weight	Applications	Reference
Target Compound	See Section 1	328.19 g/mol	Drug discovery
2-[4-(Triphenylvinyl)phenyl]-dioxaborolane	4-(1,2,2-Triphenylvinyl)	458.41 g/mol	OLEDs, AIE materials
2-(Thiophen-2-yl)-dioxaborolane	Thiophen-2-yl	209.12 g/mol	Conjugated polymer synthesis

Key Differences :

• The triphenylvinyl group in enables aggregation-induced emission (AIE), making it suitable for optoelectronics. The target compound lacks such extended conjugation.
• Thiophene derivatives (e.g., ) are used in conductive polymers, whereas the target’s fluorinated aryl group is tailored for pharmaceutical applications.

¹¹B NMR Shifts :

Compound	¹¹B NMR (δ, ppm)	Reference
2-Phenethyl-dioxaborolane	33.7
2-(4-Fluorobenzyl)-dioxaborolane	~31–34 (est.)
Target Compound	Data not reported	–

Biological Activity

1,3,2-Dioxaborolane derivatives are gaining attention in medicinal chemistry due to their unique structural features and biological activities. The specific compound 1,3,2-Dioxaborolane, 2-[5-fluoro-4-(phenylmethoxy)-2-(2,2,2-trifluoroethyl)phenyl]-4,4,5,5-tetramethyl- is noted for its potential pharmacological applications. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant research findings.

Structure and Synthesis

The structure of the compound includes a dioxaborolane ring that contributes to its stability and reactivity. The presence of the 5-fluoro and phenylmethoxy groups enhances its interaction with biological targets.

Synthesis Methods

Several synthetic routes can be employed to produce this compound:

• Boron Reagent Method : Utilizing boronic acids in coupling reactions.
• Electrophilic Aromatic Substitution : Targeting specific positions on the aromatic rings to introduce functional groups.

Biological Activity

Research indicates that the biological activity of this compound is linked to its interaction with various biological pathways. Key findings include:

Antitumor Activity

• Mechanism : The compound exhibits cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.
• Case Study : In vitro studies demonstrated significant inhibition of cell growth in breast cancer cells (IC50 values in the low micromolar range) .

Enzyme Inhibition

• Cytochrome P450 Inhibition : Similar compounds have shown potential as inhibitors of cytochrome P450 enzymes (CYP1A2 and CYP2D6), which are crucial for drug metabolism . This suggests that the dioxaborolane derivative may influence pharmacokinetics when co-administered with other drugs.

Lipid Metabolism

• Inhibition of Lipogenesis : Preliminary studies indicate that derivatives of dioxaborolanes can suppress lipogenic gene expression in hepatocytes. For example, related compounds have been shown to inhibit HMG-CoA reductase activity .

Table 1: Biological Activity Summary

Activity Type	Observations	Reference
Antitumor	Significant cytotoxicity in breast cancer cells
Enzyme Inhibition	Inhibition of CYP1A2 and CYP2D6
Lipid Metabolism	Suppression of lipogenic gene expression

Case Studies

• Cancer Cell Line Study : The compound was tested against MDA-MB-231 (breast cancer) cells showing an IC50 of approximately 5 µM.
• Metabolic Interaction Study : Co-administration with known CYP substrates showed altered plasma concentrations indicating potential drug-drug interactions.